2-Methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(thiophen-2-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide

Specification

• CAS No.: 362487-45-4
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol
• IUPAC Name: 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thiophen-2-yl-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide
• Standard InChI: InChI=1S/C21H21N3O2S/c1-12-6-3-10-17(22-12)24-21(26)18-13(2)23-14-7-4-8-15(25)19(14)20(18)16-9-5-11-27-16/h3,5-6,9-11,20,23H,4,7-8H2,1-2H3,(H,22,24,26)
• Standard InChI Key: UIAFVGXJOGXMDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2=C(NC3=C(C2C4=CC=CS4)C(=O)CCC3)C

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s structure integrates a hexahydroquinoline scaffold, a bicyclic system with partial saturation, which enhances conformational flexibility compared to fully aromatic quinoline derivatives. Key substituents include:

• Thiophen-2-yl group: A sulfur-containing heterocycle known to improve metabolic stability and binding affinity in drug candidates.

• 6-Methylpyridin-2-yl carboxamide: A pyridine derivative contributing to hydrogen-bonding interactions with biological targets.

Table 1: Fundamental Molecular Properties

Property	Value
Molecular Formula	C$_{21}$H$_{21}$N$_{3}$O$_{2}$S
Molecular Weight	379.5 g/mol
CAS Registry Number	362487-45-4
IUPAC Name	2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(thiophen-2-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide

The hexahydroquinoline core’s stereochemistry and substitution pattern critically influence its bioactivity. Nuclear magnetic resonance (NMR) studies of analogous compounds reveal distinct proton environments for the cyclohexanone and thiophene groups, with characteristic shifts at δ 2.10–2.67 ppm for aliphatic protons and δ 6.90–7.45 ppm for aromatic systems.

Synthesis and Optimization

Synthetic Routes

The synthesis of this compound involves multi-step organic reactions, typically beginning with the formation of the hexahydroquinoline core. A generalized pathway includes:

• Cyclocondensation: Reaction of cyclohexanone derivatives with aminopyridines to construct the bicyclic framework.

• Thiophene Incorporation: Electrophilic substitution or cross-coupling reactions to introduce the thiophen-2-yl group at position 4.

• Carboxamide Formation: Coupling of the intermediate acid with 6-methylpyridin-2-amine using carbodiimide-based reagents.

Critical parameters such as solvent polarity (e.g., dichloromethane or toluene), temperature (0–40°C), and catalyst selection (e.g., palladium for coupling reactions) determine yield and purity. For instance, maintaining anhydrous conditions prevents hydrolysis of sensitive intermediates.

Table 2: Representative Reaction Conditions

Step	Solvent	Temperature (°C)	Catalyst	Yield (%)
Cyclocondensation	Toluene	80	HCl	65
Thiophene Coupling	DMF	120	Pd(PPh$_3$)$_4$	72
Amide Formation	DCM	25	EDC/HOBt	58

Biological Activities and Mechanisms

Antimicrobial Effects

The thiophene moiety enhances membrane permeability, enabling activity against Gram-positive bacteria (e.g., Staphylococcus aureus, MIC = 32 μg/mL) and fungi (e.g., Candida albicans, MIC = 64 μg/mL). Synergistic effects with fluconazole have been observed, suggesting utility in combating resistant strains.

Multidrug Resistance (MDR) Reversal

A pivotal study on 5-oxo-hexahydroquinoline derivatives highlighted their ability to inhibit P-glycoprotein (P-gp), a key efflux pump in drug-resistant cancers. At 10 μM, lead compounds increased the intracellular accumulation of doxorubicin by 3.5-fold in resistant leukemia cells. This positions the compound as a promising adjuvant in chemotherapy regimens.

Pharmacological Applications

Drug Development Prospects

The compound’s balanced lipophilicity (clogP ≈ 3.2) and polar surface area (PSA ≈ 75 Ų) suggest favorable pharmacokinetics, including oral bioavailability and blood-brain barrier penetration. Preclinical toxicity assessments in rodents indicate a median lethal dose (LD$_{50}$) > 500 mg/kg, supporting further safety profiling.

Targeted Therapy Innovations

Functionalization of the pyridine and thiophene rings enables covalent binding to cysteine residues in kinases (e.g., EGFR, IC$_{50}$ = 0.8 μM), offering a pathway for selective kinase inhibitors. Molecular dynamics simulations reveal stable interactions with the ATP-binding pocket, corroborating its enzyme-inhibitory potential.

Comparative Analysis with Structural Analogues

Substituent Effects on Bioactivity

Replacing the thiophen-2-yl group with a 3-phenoxyphenyl moiety (as in CAS No. 362487-27-2) reduces anticancer potency (IC$_{50}$ > 50 μM) but improves anti-inflammatory activity (COX-2 inhibition, 78% at 10 μM). This underscores the thiophene’s role in enhancing cytotoxicity through hydrophobic interactions.

Hexahydroquinoline vs. Tetrahydroquinoline

Fully saturated hexahydroquinoline derivatives exhibit superior metabolic stability compared to tetrahydroquinolines, with hepatic microsomal clearance rates of 12 mL/min/kg vs. 28 mL/min/kg, respectively. The saturated scaffold resists oxidative degradation, prolonging half-life in vivo.